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Compound of Interest

Compound Name: 3-Oxopropanoic acid

Cat. No.: B036008

Essential Safety and Handling Guide for 3-
Oxopropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Oxopropanoic acid (CAS No. 926-61-4). Given the limited availability of a comprehensive
Safety Data Sheet (SDS), this document synthesizes available data and establishes protocols
based on the known hazards of similar chemical compounds.

Hazard Identification and Overview

3-Oxopropanoic acid is an organic compound containing both carboxylic acid and aldehyde
functional groups, suggesting it may possess irritant properties. While specific toxicity data is
limited, information for structurally similar compounds indicates that it should be handled with
care to avoid potential health hazards. A GHS07 "Exclamation mark" pictogram is associated
with this chemical, indicating it may cause skin and eye irritation, be a skin sensitizer, or have
acute toxicity (harmful), respiratory tract irritation, or narcotic effects.

Physicochemical and Hazard Data

The following table summarizes the available quantitative data for 3-Oxopropanoic acid.
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Property Value Source

Molecular Formula C3H40s3 PubChem[1]
Molar Mass 88.062 g-mol—* Wikipedia[2]
Physical State Solid -

Boiling Point 237.3 °C (459.1 °F; 510.4 K) Wikipedia[2]
Flash Point 111.6 °C Wikipedia[2]
GHS Pictogram GHSO07 (Exclamation Mark) Wikipedia[2]

Skin Irritant, Eye Irritant, Inferred from similar

Hazards (Inferred
( ) Respiratory Irritant compounds[3]

Note: A comprehensive Safety Data Sheet with detailed toxicological and environmental hazard
data for 3-Oxopropanoic acid is not readily available. The hazard information is inferred from
its chemical structure and data from similar compounds.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to ensure personnel safety when handling 3-
Oxopropanoic acid. The following table outlines the recommended PPE.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Malonic%20semialdehyde
https://en.wikipedia.org/wiki/3-Oxopropanoic_acid
https://en.wikipedia.org/wiki/3-Oxopropanoic_acid
https://en.wikipedia.org/wiki/3-Oxopropanoic_acid
https://en.wikipedia.org/wiki/3-Oxopropanoic_acid
http://angenechemical.com/sds/68262-20-4.pdf
https://www.benchchem.com/product/b036008?utm_src=pdf-body
https://www.benchchem.com/product/b036008?utm_src=pdf-body
https://www.benchchem.com/product/b036008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part Recommended PPE Rationale
Protects against splashes and
Chemical safety goggles and a  dust particles. A face shield
Eyes/Face ) ) N
face shield.[3] provides an additional layer of
protection for the entire face.
o Provides a barrier against skin
Nitrile or butyl rubber gloves.[4] o
i contact. Nitrile and butyl rubber
Gloves should be inspected for )
Hands ) ] are generally resistant to a
any signs of degradation ) )
wide range of chemicals,
before use. ) ) )
including acids and aldehydes.
Bod A laboratory coat or chemical- Protects against incidental
ody

resistant apron.

splashes and spills.

Respiratory

Use in a well-ventilated area or
under a chemical fume hood.
[3] If dust is generated, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.

Minimizes inhalation of dust or
potential vapors. 3-
Oxopropanoic acid is a solid,
but fine powders can become

airborne.

Feet

Closed-toe shoes.

Protects feet from spills and

falling objects.

Operational Plan: Safe Handling Workflow

The following diagram outlines the standard operating procedure for the safe handling of 3-

Oxopropanoic acid, from receipt to disposal.
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Preparation Phase

Receiving and Storage
(Store in a cool, dry, well-ventilated area)

'

Review Safety Data Sheet (if available)
and this Handling Guide

'

Don Appropriate PPE

Handling Phase

Work in a well-ventilated area
(e.g., chemical fume hood)

'

Weigh and handle the solid chemical
with care to avoid dust generation

'

Use appropriate, clean labware

Disposal and &leamup Phase

Decontaminate labware

'

Dispose of waste in a labeled,
sealed container for hazardous waste

'

Remove and dispose of PPE properly

'

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Oxopropanoic Acid
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Disposal Plan

Proper disposal of 3-Oxopropanoic acid and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Collection and Storage

 All solid waste contaminated with 3-Oxopropanoic acid, including disposable PPE and
weighing papers, should be placed in a clearly labeled, sealed, and chemical-resistant
container.

e Unused or waste 3-Oxopropanoic acid should be stored in its original or a compatible,
tightly sealed container.

e Agqueous solutions of 3-Oxopropanoic acid should be collected in a labeled, leak-proof
container. The pH of the solution should be noted if known.

Neutralization of Spills

o For small spills of acidic solutions, neutralization can be performed using a weak base such
as sodium bicarbonate.[5][6]

o Sprinkle the neutralizing agent over the spill area, starting from the outside and working
inwards, until the effervescence stops.[5]

e The neutralized mixture can then be absorbed with an inert material like vermiculite or sand.
Final Disposal

o All waste, including neutralized spill cleanup materials, must be disposed of as hazardous
waste through your institution's environmental health and safety (EHS) office.

» Do not dispose of 3-Oxopropanoic acid or its solutions down the drain.[3]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols: Spill Cleanup
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Minor Spill (less than 100g of solid or 100mL of dilute solution in a contained area):
o Alert Personnel: Inform others in the immediate area of the spill.
o Ensure Proper PPE: Don the appropriate PPE as outlined in the table above.

o Contain the Spill: If it is a liquid, use an absorbent material like vermiculite or sand to contain
the spill.[7]

o Neutralize (if applicable): For acidic solutions, slowly add sodium bicarbonate until fizzing
stops.[5][6]

o Collect the Waste: Carefully scoop the absorbed and/or neutralized material into a labeled
hazardous waste container.

o Decontaminate the Area: Wipe the spill area with a damp cloth or sponge, and then clean
with soap and water. Collect all cleaning materials as hazardous waste.

o Report the Incident: Report the spill to your laboratory supervisor or EHS department.
Major Spill (large quantity, outside of a contained area, or if there is a risk of exposure):
o Evacuate: Immediately evacuate the area.

» Alert Authorities: Notify your institution's EHS or emergency response team and your
laboratory supervisor.

o Restrict Access: Prevent others from entering the spill area.

» Provide Information: Be prepared to provide information about the spilled substance to
emergency responders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Malonic%20semialdehyde
https://en.wikipedia.org/wiki/3-Oxopropanoic_acid
http://angenechemical.com/sds/68262-20-4.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.science.smith.edu/safety/lab-safety/spills_emergency/
https://www.greenflow.com/blog/how-to-dispose-of-acid-safely-a-step-by-step-guide
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.benchchem.com/product/b036008#personal-protective-equipment-for-handling-3-oxopropanoic-acid
https://www.benchchem.com/product/b036008#personal-protective-equipment-for-handling-3-oxopropanoic-acid
https://www.benchchem.com/product/b036008#personal-protective-equipment-for-handling-3-oxopropanoic-acid
https://www.benchchem.com/product/b036008#personal-protective-equipment-for-handling-3-oxopropanoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b036008?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

